Cas no 1613363-32-8 (benzyl 4-amino-4-(carbamoylmethyl)piperidine-1-carboxylate)

• Product Name: benzyl 4-amino-4-(carbamoylmethyl)piperidine-1-carboxylate
• CAS No: 1613363-32-8
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 6222942
• PubChem ID: 90202671
• Update Time: 2025-10-29

benzyl 4-amino-4-(carbamoylmethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-amino-4-(carbamoylmethyl)piperidine-1-carboxylate
• EN300-1285819
• 1613363-32-8
• SCHEMBL15774906

• Inchi： 1S/C15H21N3O3/c16-13(19)10-15(17)6-8-18(9-7-15)14(20)21-11-12-4-2-1-3-5-12/h1-5H,6-11,17H2,(H2,16,19)
• InChI Key： SPBRCEYHYHLJHF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CC(N)=O)(CC1)N)=O

Computed Properties

• Exact Mass: 291.15829154g/mol
• Monoisotopic Mass: 291.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 98.6Ų

Additional information on benzyl 4-amino-4-(carbamoylmethyl)piperidine-1-carboxylate

Introduction to Benzyl 4-amino-4-(carbamoylmethyl)piperidine-1-carboxylate (CAS No. 1613363-32-8)

Benzyl 4-amino-4-(carbamoylmethyl)piperidine-1-carboxylate, a compound with the chemical identifier CAS No. 1613363-32-8, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of Benzyl 4-amino-4-(carbamoylmethyl)piperidine-1-carboxylate features a piperidine ring substituted with various functional groups, including an amino group at the 4-position, a carbamoyl methyl group at the 4-position, and a benzyl moiety attached to the nitrogen atom of the piperidine ring. This unique arrangement of functional groups contributes to its complex reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel piperidine derivatives with enhanced pharmacological properties. The presence of both amino and carbamoyl groups in Benzyl 4-amino-4-(carbamoylmethyl)piperidine-1-carboxylate suggests potential applications in drug design, particularly in the development of kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. The benzyl group provides a handle for further functionalization, allowing chemists to tailor the properties of the resulting derivatives for specific biological targets. This flexibility has made Benzyl 4-amino-4-(carbamoylmethyl)piperidine-1-carboxylate a staple in medicinal chemistry laboratories worldwide.

Recent studies have highlighted the importance of piperidine derivatives in the development of next-generation therapeutics. For instance, researchers have demonstrated that modifications to the piperidine core can significantly alter binding affinity and selectivity towards biological targets. The compound's structural features make it an ideal candidate for exploring these relationships, potentially leading to breakthroughs in drug discovery.

The synthesis of Benzyl 4-amino-4-(carbamoylmethyl)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of a piperidine derivative, followed by functional group transformations to introduce the amino and carbamoyl methyl groups. The final step involves benzylating the nitrogen atom to complete the molecular structure.

Given its structural complexity, Benzyl 4-amino-4-(carbamoylmethyl)piperidine-1-carboxylate serves as an excellent model for studying reaction mechanisms and developing new synthetic methodologies. Its application in combinatorial chemistry and high-throughput screening has enabled researchers to rapidly identify novel compounds with potential therapeutic value.

The compound's pharmacological profile is still under extensive investigation, but preliminary data suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. This has sparked interest among academic and industrial researchers who are exploring its potential as a lead compound for drug development.

In conclusion, Benzyl 4-amino-4-(carbamoylmethyl)piperidine-1-carboxylate (CAS No. 1613363-32-8) is a versatile and intriguing molecule with significant implications for pharmaceutical research. Its unique structural features and potential biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative therapeutics.